Cas no 865657-97-2 (3-(4-Fluorophenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-amine)

• Product Name: 3-(4-Fluorophenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-amine
• CAS No: 865657-97-2
• MF: C₁₉H₁₅FN₄O
• MW: 334.347007036209
• CID: 6783451
• PubChem ID: 1474443
• Update Time: 2025-07-18

3-(4-Fluorophenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 865657-97-2
• ZINC01386212
• HMS2855O09
• CHEMBL1420593
• CCG-262215
• 3-(4-fluorophenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-amine
• SMR000550228
• 3T-0905
• AKOS005091071
• MLS001165965
• 3-(4-Fluorophenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-amine

• Inchi： 1S/C19H15FN4O/c1-25-15-8-4-12(5-9-15)16-10-22-19-17(11-23-24(19)18(16)21)13-2-6-14(20)7-3-13/h2-11H,21H2,1H3
• InChI Key： GHFABQDLEKARQV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=NN2C(=C(C=NC2=1)C1C=CC(=CC=1)OC)N

Computed Properties

• Exact Mass: 334.12298928g/mol
• Monoisotopic Mass: 334.12298928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.4Ų

Additional information on 3-(4-Fluorophenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-amine

Introduction to 3-(4-Fluorophenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 865657-97-2)

The compound 3-(4-Fluorophenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-amine, identified by the CAS number 865657-97-2, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, belonging to the pyrazolo[1,5-a]pyrimidine scaffold, has garnered considerable attention due to its structural complexity and potential biological activities. The presence of both fluorophenyl and methoxyphenyl substituents in its structure imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, including antiviral, anticancer, and anti-inflammatory properties. The specific arrangement of functional groups in 3-(4-Fluorophenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-amine suggests that it may interact with various biological targets, potentially leading to novel therapeutic applications.

The fluorine atom at the 4-position of the phenyl ring is a key feature that enhances the compound's metabolic stability and binding affinity. Fluorinated aromatic compounds are well-documented for their ability to modulate enzyme activity and receptor binding. In contrast, the methoxy group at the 4-position of the second phenyl ring introduces additional hydrophobicity and electronic effects, which can influence the compound's solubility and pharmacokinetic profile.

Advances in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies suggest that 3-(4-Fluorophenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-amine may exhibit inhibitory effects on certain kinases and transcription factors. These findings are particularly intriguing given the critical role of kinases in various disease pathways.

In vitro experiments have begun to elucidate the mechanistic basis of its potential activities. Preliminary data indicate that this compound may interfere with signal transduction pathways by binding to specific protein targets. The precise interaction modes are currently under investigation, but early results are promising. The combination of fluorine and methoxy substituents appears to enhance binding affinity without compromising selectivity.

The synthesis of 3-(4-Fluorophenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-amine involves multi-step organic reactions that require careful optimization. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrazolo[1,5-a]pyrimidine core.

The pharmacokinetic properties of this compound are also being thoroughly evaluated. In animal models, initial studies suggest favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for determining its potential as a lead compound for further development.

Regulatory considerations play a significant role in advancing such compounds into clinical trials. Compliance with Good Manufacturing Practices (GMP) is essential for ensuring the quality and consistency of materials used in preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are facilitating these regulatory processes.

The future directions for research on 3-(4-Fluorophenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-amine include expanding its chemical library through structural analogs and exploring novel therapeutic indications. The integration of artificial intelligence (AI) tools into drug discovery pipelines is accelerating the identification of new derivatives with enhanced properties.

In conclusion,3-(4-Fluorophenyl)-6-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 865657-97-2) represents a compelling example of how structural design can lead to biologically active molecules with therapeutic potential. Its unique combination of substituents and promising preclinical data position it as a valuable asset in ongoing drug development efforts.